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Compound of Interest

Compound Name: Wye-354

Cat. No.: B612256

For Researchers, Scientists, and Drug Development Professionals

Introduction

Wye-354 is a potent, cell-permeable, and ATP-competitive inhibitor of the mammalian target of
rapamycin (MTOR) kinase. It effectively blocks the signaling of both mTOR Complex 1
(mTORC1) and mTOR Complex 2 (mMTORC2) with high selectivity over other kinases such as
PI13Ka.[1][2] This dual inhibition makes Wye-354 a valuable tool for studying the physiological
and pathological roles of the mTOR signaling pathway, which is a central regulator of cell
growth, proliferation, metabolism, and survival. Dysregulation of the mTOR pathway is
implicated in various diseases, including cancer, making inhibitors like Wye-354 critical for both
basic research and drug development.

These application notes provide a detailed protocol for the preparation of a Wye-354 stock
solution, along with essential information on its chemical properties, storage, and handling.

Quantitative Data Summary

For ease of reference and experimental planning, the following table summarizes the key
quantitative data for Wye-354.
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Property Value Reference(s)
Molecular Weight 495.53 g/mol [11[3]

CAS Number 1062169-56-5 [1]
Appearance White to off-white solid [1]

Purity =298% [1]

ICso (MTOR) ~5nM [1][2]

ICso (PI3Ka) 1.89 pM [1]

ICs0 (PI3Ky) 7.37 UM [1]

Solubility in DMSO >49.6 mg/mL [4]

In Vitro Concentration

0.1 - 10 uM (cell viability

assays)

[1]5]

In Vivo Dosage

50 mg/kg (mouse xenograft

models)

[1]

Experimental Protocols
Preparation of a 10 mM Wye-354 Stock Solution in

DMSO

This protocol describes the preparation of a 10 mM stock solution of Wye-354 in dimethyl

sulfoxide (DMSO).

Materials:

Wye-354 powder

Calibrated micropipettes

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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» \ortex mixer
o Optional: Water bath or sonicator
Procedure:
o Calculate the required mass of Wye-354:
o To prepare 1 mL of a 10 mM stock solution, you will need:
» Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol )
» Mass (mg) =10 mM x 1 mL x 495.53 g/mol = 4.9553 mg

o Accurately weigh out approximately 4.96 mg of Wye-354 powder and place it in a sterile
microcentrifuge tube.

» Add DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Wye-354
powder.

 Dissolution:
o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure that all the powder has dissolved and the solution is
clear.

o If the compound does not fully dissolve, you can warm the tube at 37°C for 10 minutes
and/or use an ultrasonic bath for a few minutes.[4]

» Aliquoting and Storage:

o Once the Wye-354 is completely dissolved, aliquot the stock solution into smaller volumes
(e.g., 10-50 pL) in sterile, light-protecting microcentrifuge tubes. This will help to avoid
repeated freeze-thaw cycles.
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o For long-term storage (up to 2 years), store the aliquots at -80°C.[1]
o For short-term storage (up to 1 year), aliquots can be stored at -20°C.[1]
Note on Working Solutions:

o To prepare a working solution for cell culture experiments, dilute the 10 mM stock solution in
your cell culture medium to the desired final concentration.

e |tis important to ensure that the final concentration of DMSO in the cell culture medium is
low (typically <0.1%) to avoid solvent-induced cytotoxicity.

Visualizations
Wye-354 Experimental Workflow

The following diagram illustrates the general workflow for preparing and using a Wye-354 stock
solution in a typical cell-based experiment.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.medchemexpress.com/WYE-354.html
https://www.medchemexpress.com/WYE-354.html
https://www.benchchem.com/product/b612256?utm_src=pdf-body
https://www.benchchem.com/product/b612256?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Applicat?en

Check Availability & Pricing

Stock Solution Preparation

(Weigh Wye-354 Powde)

Add DMSO

Vortex/Sonlcate to Dlssolve

:

Allquot Stock Solutlon

ﬁ

Cell-Based tExperlment

Thaw Aliquot

Prepare Working Solutlon
(Dilute in Media)

Treat Cells

Perform Assay
(e g., Western Blot, Vlablllty)

Click to download full resolution via product page

Workflow for Wye-354 stock preparation and use.
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Wye-354 Inhibition of the mTOR Signaling Pathway

Wye-354 exerts its inhibitory effects by targeting the ATP-binding site of the mTOR kinase,
thereby blocking the activity of both mTORC1 and mTORC2. The diagram below illustrates the
key components of the mTOR signaling pathway and the points of inhibition by Wye-354.
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Wye-354 inhibits both mTORC1 and mTORC2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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